Reaction of N-propargylic β-enaminones with acetylene dicarboxylates: catalyst-free synthesis of 3-azabicyclo[4.1.0]hepta-2,4-dienes†
RSC Advances Pub Date: 2014-03-10 DOI: 10.1039/C4RA00136B
Abstract
3-Azabicyclo[4.1.0]hepta-2,4-dienes were efficiently synthesized in a reaction of N-propargylic β-enaminones with acetylenedicarboxylates under novel and exceptional catalyst- and base-free conditions in a single step.
![Graphical abstract: Reaction of N-propargylic β-enaminones with acetylene dicarboxylates: catalyst-free synthesis of 3-azabicyclo[4.1.0]hepta-2,4-dienes](http://scimg.chem960.com/usr/1/C4RA00136B.jpg)
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Journal Name：RSC Advances
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